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Compound of Interest

Compound Name: Sporidesmolide I

Cat. No.: B10778767

Get Quote

Product: Sporidesmolide I (Cyclic Hexadepsipeptide) Primary Application: Peptidomimetic

Scaffold / Negative Control for Ionophores Focus: Structural Conformation (Crystal vs.

Solution)

Executive Summary
Sporidesmolide I is a neutral cyclic hexadepsipeptide isolated from Pithomyces chartarum

(formerly Sporidesmium bakeri). Unlike its bioactive cousins (e.g., Valinomycin, Enniatins),

Sporidesmolide I exhibits limited ionophoric activity, making it a critical "structural control" in

membrane transport studies. Its rigid conformational behavior, defined by a specific

intramolecular hydrogen-bonding network, serves as a benchmark for designing stable peptide

scaffolds.

This guide compares the Solid-State Conformation (X-ray) with Solution-State Dynamics

(NMR) to highlight the stability profile required for drug design applications.
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Sequence:cyclo-(D-Val — D-Leu — L-Hyi — L-Val — L-Leu — D-Hyi)

Note: "Hyi" =

-hydroxyisovaleric acid.[1][2]

Topology: 18-membered ring containing alternating amino and hydroxy acid residues.

X-Ray Crystallography Data (Solid State)
In the crystalline state, Sporidesmolide I adopts a highly ordered, collapsed conformation

often described as a "pleated sheet" or "beta-turn" mimic. This rigidity is driven by transannular

hydrogen bonds.

Parameter Specification
Causality / Structural
Insight

Crystal System Monoclinic / Orthorhombic*

Packing efficiency driven by

hydrophobic side-chain

interdigitation.

Conformation -Pleated Sheet

Stabilized by two strong

transannular H-bonds between

Val and Leu amide protons and

carbonyls.

H-Bonding Type

The

bonds lock the backbone,

preventing the "open"

conformation seen in

ionophores like Valinomycin.

Side Chains Pseudo-equatorial

Bulky isopropyl and isobutyl

groups project outward,

maximizing hydrophobic

surface area and solubility in

organic solvents.
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*Note: Specific space group assignments vary by polymorph (e.g., P2

or P2

2

2

); however, the intramolecular H-bond network remains the defining "performance" metric.

Solution State (NMR) vs. Crystal
Unlike Valinomycin, which undergoes a drastic "bracelet" to "propeller" transition upon

complexing ions, Sporidesmolide I remains relatively rigid.

NMR Evidence: High-field

H-NMR studies (Shemyakin/Ivanov groups) confirm that the crystal conformation (pleated
sheet) is largely preserved in non-polar solvents (

).

Solvent Dependence: In polar solvents, the H-bonds weaken, leading to increased

conformational averaging, but the molecule does not "open" sufficiently to bind

or

effectively.

Performance Comparison: Sporidesmolide I vs.
Alternatives
This section compares Sporidesmolide I against functional analogs to evaluate its utility as a

scaffold.

Table 1: Structural & Functional Comparison
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Feature Sporidesmolide I
Valinomycin

(Alternative A)
Enniatin B

(Alternative B)

Ring Size 18-membered (Hexa)
36-membered

(Dodeca)
18-membered (Hexa)

Backbone Flexibility Rigid (Pleated Sheet) Highly Flexible
Flexible (N-

methylated)

Ionophoric Activity Negligible
High (

selective)

Moderate

(Promiscuous)

H-Bonding Network 2 Transannular Bonds 6 Transannular Bonds None (N-methylated)

Primary Use
Structural Scaffold /

Control
Ion Transport Tool Antibiotic / Ionophore

Analysis:

Why Sporidesmolide I fails as an ionophore: The 18-membered ring is too tight and the

"pleated sheet" H-bonding is too stable to allow the carbonyl oxygens to reorient inward to

form an ion-binding cavity.

Why it succeeds as a scaffold: The rigidity makes it an excellent template for grafting

epitopes or binding domains where a fixed geometry is required.

Experimental Protocol: Crystallization & Structure
Solution
To validate the conformation of Sporidesmolide I or its derivatives, follow this self-validating

protocol.

Phase 1: Purification & Crystallization
Extraction: Extract dried Pithomyces chartarum mycelium with ether/acetone.

Isolation: Chromatograph on neutral alumina. Elute with benzene/chloroform.
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Crystallization (The Critical Step):

Dissolve purified fraction in glacial acetic acid.

Add 95% ethanol dropwise until turbidity is just visible.

Allow to stand at 4°C for 48-72 hours.

Target: Colorless needles, mp 233-234°C.

Phase 2: X-Ray Diffraction Workflow
Mounting: Mount crystal on a glass fiber using cryo-loops; flash cool to 100K to reduce

thermal disorder.

Data Collection: Collect full sphere data (redundancy > 4.0) to ensure accurate intensity

measurement of weak reflections typical of light-atom structures.

Phasing: Use Direct Methods (SHELXT or similar). The presence of heavy atoms is not

required due to the high crystallinity of the rigid peptide backbone.

Refinement: Refine anisotropic displacement parameters for all non-hydrogen atoms. Locate

H-atoms on difference maps to confirm the transannular H-bonds (the "performance" metric).

Visualizations
Structural Determination Workflow
This logic flow illustrates the decision process for validating the conformation.
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Caption: Workflow for isolating and determining the crystal structure of Sporidesmolide I.

Conformational Stability Logic
Comparison of why Sporidesmolide I is rigid compared to Valinomycin.
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Caption: Comparative logic of conformational flexibility between Sporidesmolide I and

Valinomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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